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Compound of Interest

Compound Name: Metobromuron-D6

Cat. No.: B15352707

An In-Depth Technical Guide to the Safety and Handling of Metobromuron-D6

Disclaimer: This document provides a detailed overview of the safety and handling precautions
for Metobromuron. The information presented is extrapolated to Metobromuron-D6, the
deuterated analog of Metobromuron. Deuterium-labeled compounds are generally expected to
have similar toxicological and chemical properties to their non-labeled counterparts. However,
researchers should always consult the specific Safety Data Sheet (SDS) provided by the
supplier for Metobromuron-D6 and handle the compound with the assumption that it presents
hazards similar to Metobromuron.

Hazard Identification and Classification

Metobromuron is a pre-emergence herbicide from the phenylurea group that functions by
inhibiting photosynthesis.[1][2] While it has low mammalian toxicity, it is classified as an irritant.
[2] The primary routes of exposure are dermal (skin), ocular (eyes), inhalation, and oral
ingestion.

According to the Globally Harmonized System (GHS), Metobromuron and its solutions are
classified with the following hazards:

» Acute Toxicity: Harmful if swallowed.[3][4]

o Eye Irritation: Causes serious eye irritation.[4][5]
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e Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[3]

Solutions of Metobromuron, particularly in flammable solvents like acetonitrile, may also be
classified as highly flammable liquids.[4][5]

Physical and Chemical Properties

The purified active ingredient of Metobromuron is a light yellow, crystalline solid with a musty,
naphthalenic odor.[1] It is not flammable, explosive, or oxidizing in its solid form.[1]

Table 1: Physical and Chemical Properties of Metobromuron

Property Value Source
Molecular Formula C9H11BrN202 [6]
Molecular Weight 259.1 g/mol [61[7]

White crystalline solid or
Appearance [6]
powder / Colorless crystals

Melting Point 95-96 °C / 95.6 t0 97.5 °C [1][6]

Decomposition Temp. 173 °C [1]

Water Solubility 0.329 g/L (purified water) [1]

Log P (octanol-water) 2.48 (atpH 7.3) [1]
0.219 mPa (at 25°C) / 0.144

Vapor Pressure [1]
mPa (at 20°C)

Note: The molecular weight of Metobromuron-D6 is 265.14 g/mol .[8]

Toxicological Information

Toxicological studies on Metobromuron have identified erythrocytes (red blood cells) as the
primary target of toxicity, with secondary effects observed in the spleen, liver, and kidneys.[1]

Key Toxicological Findings:
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» Acute Toxicity: Metobromuron has low acute oral, dermal, and inhalation toxicity in rats.[1] It
is considered harmful if swallowed.[3]

» Skin and Eye Irritation: It was not found to be irritating to the skin or eyes of rabbits.[1]
However, some sources classify it as an irritant, and solutions can cause serious eye
irritation.[2][4][5]

o Sensitization: Metobromuron was found to be a skin sensitizer in guinea pigs.[1]

e Genotoxicity & Carcinogenicity: Based on an array of studies, Metobromuron is unlikely to
have genotoxic potential and is not considered carcinogenic.[1]

e Reproductive & Developmental Toxicity: It was not identified as a developmental or
reproductive toxicant in multi-generation studies in rats or in prenatal studies in rats and
rabbits.[1]

o Neurotoxicity & Immunotoxicity: No evidence of neurotoxicity or immunotoxicity was
observed in repeat-dose studies.[1]

Table 2: Acute Toxicity Data for Metobromuron Solution Components

Component Species Test Results Source

Acetonitrile (CAS 75-

Acute: 390 mg/k 5
05-8) g/kg [5]

Safe Handling and Personal Protective Equipment
(PPE)

Safe handling of Metobromuron-D6 requires adherence to strict laboratory protocols to
minimize exposure.

Engineering Controls

e Ventilation: Handle in a well-ventilated place, such as a chemical fume hood, to avoid the
formation and inhalation of dusts and aerosols.[9]
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e Ignition Sources: When handling solutions in flammable solvents, use non-sparking tools and
explosion-proof equipment.[5][9] Prevent fire caused by electrostatic discharge.[9]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling Metobromuron-D6. The minimum
required PPE includes a long-sleeved shirt, long pants, socks, and closed-toe shoes.[10]

Table 3: Recommended Personal Protective Equipment (PPE)
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Specifications & Best

Body Part PPE Recommendation .
Practices
Inspect gloves prior to use.
Wash hands thoroughly after
) ) handling. The selected gloves
Hands Chemical-resistant gloves ) o
must satisfy EU Directive
89/686/EEC and standard EN
374.[9]
Must conform to EN 166 (EU)
Tightly fitting safety goggles or NIOSH (US) standards.[9]
Eyes/Face with side-shields or a face Prescription glasses are not a
shield.[3][9][11] substitute for safety glasses.
[10]
Long-sleeved lab coat or
coveralls. A chemical-resistant
) Wear fire/flame resistant and
Body apron is recommended when

handling concentrates or
solutions.[9][12]

impervious clothing.[9]

Respiratory

Use a full-face respirator if
exposure limits are exceeded

or if irritation occurs.[9]

A certified particle-filtering half
mask or a half mask with
appropriate filters is required if
dust or aerosols are

generated.[11]

Footwear

Chemical-resistant, unlined

boots covering the ankles.

Pant legs should be worn
outside of boots to prevent
chemicals from draining into
them.[10][13]

Emergency Procedures
First Aid Measures

Immediate action is required in case of accidental exposure.
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Inhalation: Move the victim to fresh air.[9] If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[9]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
soap and water.[3]

Eye Contact: Rinse opened eyes for several minutes under running water, removing contact
lenses if present and easy to do.[4][5] If irritation persists, consult a doctor.[4]

Ingestion: Rinse mouth with water.[3] Do NOT induce vomiting.[14] Call a poison center or
doctor for medical help if you feel unwell.[3][9]

Spills and Leaks

Containment: Evacuate personnel to a safe area and keep people upwind of the spill.[9]
Prevent the product from entering drains.[3]

Cleanup: For small spills, wipe up with an absorbent material (e.g., cloth, fleece).[3] For
larger spills, collect, bind, and pump off the spillage. Adhered or collected material should be
promptly disposed of in accordance with appropriate laws and regulations.[9]

Decontamination: Clean the affected surface thoroughly to remove residual contamination.[3]

Storage and Disposal

Storage: Store in the original, tightly closed container in a dry, well-ventilated place.[3][9]
Store away from incompatible materials such as strong oxidizers and strong acids.[3][6]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with all applicable laws and regulations.[3][9] Do not reuse empty containers.
[15] Hydrolysis is not a recommended disposal procedure due to the generation of toxic
products. Incineration in a unit with effluent gas scrubbing is a potential disposal method.[6]

Experimental Protocols & Toxicological Assessment
Workflow
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Detailed experimental protocols for Metobromuron are proprietary to the manufacturers and
regulatory agencies that conduct the assessments. However, the search results indicate that a
standard battery of toxicological tests was performed to assess its safety.[1] These include
studies for acute toxicity (oral, dermal, inhalation), skin and eye irritation, skin sensitization,
carcinogenicity, and reproductive/developmental toxicity.[1]

Below is a generalized workflow diagram illustrating the typical sequence of toxicological
assessments for a chemical like Metobromuron.
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Generalized Toxicological Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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